Methyl 4-(2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C19H17N3O3S2/c1-12-4-3-5-14(10-12)17-21-19(27-22-17)26-11-16(23)20-15-8-6-13(7-9-15)18(24)25-2/h3-10H,11H2,1-2H3,(H,20,23)
• InChI Key: BWKKMZQFKKSORH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C19H17N3O3S2
• Molecular Weight: 399.5 g/mol
• CAS No.: 864918-09-2

Description

Methyl 4-(2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C19H17N3O3S2 and its molecular weight is 399.48. The purity is usually 95%.
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Scientific Research Applications

Molecular Organization and Spectroscopic Studies

• Spectroscopic studies on compounds from the 1,3,4-thiadiazole group have highlighted their potential in understanding molecular organizations within lipid bilayers and liposome systems. For instance, compounds with thiadiazole structures have shown varying fluorescence emissions when integrated into dipalmitoylphosphatidylcholine (DPPC) liposomes, which is critical for pharmaceutical formulations and drug delivery systems (Kluczyk et al., 2016).

Anticancer and Antimicrobial Activities

• The synthesis and evaluation of 4-thiazolidinones containing benzothiazole moiety for anticancer activity have been a significant area of research. Some compounds in this category have demonstrated promising antitumor activity against various cancer cell lines, making them potential candidates for anticancer drug development (Havrylyuk et al., 2010).
• Additionally, novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazole derivatives have shown very good antibacterial and antifungal activity, indicating their potential use in developing new antimicrobial agents (Lamani et al., 2009).

Solvent Effects on Molecular Aggregation

• The effects of solvents on the molecular aggregation of thiadiazole derivatives have been extensively studied, revealing that solvent polarity significantly influences the fluorescence effects and molecular aggregation of these compounds. Such insights are crucial for understanding the physicochemical properties of thiadiazole-based compounds and their interactions in various environments, which can be applied to optimize their bioactivity and stability (Matwijczuk et al., 2016).